N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: N-[4-[[2-(2-chlorophenoxy)acetyl]amino]phenyl]butanamide
• InChI: InChI=1S/C18H19ClN2O3/c1-2-5-17(22)20-13-8-10-14(11-9-13)21-18(23)12-24-16-7-4-3-6-15(16)19/h3-4,6-11H,2,5,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: AFINSOGGQRWWMV-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2Cl

Description

N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide, commonly known as CB-1 receptor antagonist, is a chemical compound that has been extensively researched for its potential therapeutic applications.

Mechanism of Action

N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide acts as a CB-1 receptor antagonist, which means it blocks the CB-1 receptors in the brain. This results in reduced appetite, increased metabolism, and decreased reward response to food and drugs.
Biochemical and Physiological Effects:
N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide has been shown to have several biochemical and physiological effects. It reduces body weight, improves glucose metabolism, reduces insulin resistance, and improves lipid profiles. It also reduces drug-seeking behavior in addiction models.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide in lab experiments are that it is highly specific to CB-1 receptors, and it has been extensively studied for its potential therapeutic applications. The limitations are that it may have off-target effects, and its long-term safety and efficacy are still unknown.

Future Directions

There are several future directions for the research on N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide. These include studying its long-term safety and efficacy, exploring its potential therapeutic applications in other fields of medicine, and developing more specific CB-1 receptor antagonists with fewer off-target effects. Additionally, further research can be conducted to understand the molecular mechanisms underlying its effects on metabolism and addiction.
Conclusion:
N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide is a promising compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well-established. Future research on N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide can lead to the development of more effective and specific CB-1 receptor antagonists with fewer off-target effects and a better understanding of its therapeutic potential.

Synthesis Methods

N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide can be synthesized by reacting 2-(2-chlorophenoxy)acetic acid with 4-aminophenylbutyric acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(4-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide has been extensively studied for its potential therapeutic applications in various fields of medicine such as obesity, diabetes, and addiction. It works by blocking the CB-1 receptors in the brain, which are responsible for regulating appetite, metabolism, and reward systems.